Cas no 2680858-74-4 (4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid)
4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28278796
- 4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid
- 2680858-74-4
- 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid
-
- Inchi: 1S/C10H15F2NO4/c1-3-4-17-9(16)13-6-10(2,8(11)12)5-7(14)15/h3,8H,1,4-6H2,2H3,(H,13,16)(H,14,15)
- InChI Key: UVLYJURICIPNCQ-UHFFFAOYSA-N
- SMILES: FC(C(C)(CC(=O)O)CNC(=O)OCC=C)F
Computed Properties
- Exact Mass: 251.09691428g/mol
- Monoisotopic Mass: 251.09691428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 75.6Ų
4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278796-1g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 1g |
$986.0 | 2023-09-09 | ||
| Enamine | EN300-28278796-5g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 5g |
$2858.0 | 2023-09-09 | ||
| Enamine | EN300-28278796-10g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 10g |
$4236.0 | 2023-09-09 | ||
| Enamine | EN300-28278796-0.05g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28278796-0.1g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28278796-0.25g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28278796-0.5g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28278796-1.0g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28278796-2.5g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28278796-5.0g |
4,4-difluoro-3-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid |
2680858-74-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid
Introduction to 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid (CAS No. 2680858-74-4)
4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid, identified by the CAS number 2680858-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, including fluoro-substituted aromatic rings and amino acid-derived functionalities, exhibits promising potential in various biochemical applications. The presence of both fluorine atoms and ester groups in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.
The structure of 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid is meticulously designed to facilitate its role as a building block in drug development. The fluoro-substituents, particularly at the 4-position of the aromatic ring, are known to improve metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways. The methyl group at the 3-position further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further derivatization.
In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate pharmacokinetic properties and enhance therapeutic efficacy. The ester group in 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid serves as a versatile handle for further chemical modifications, allowing chemists to explore diverse pharmacological profiles. This adaptability has led to its incorporation into numerous drug discovery programs aimed at developing novel therapeutics for conditions ranging from oncology to inflammatory diseases.
One of the most compelling aspects of this compound is its potential application in protease inhibition. Proteases play a crucial role in various physiological processes, and their dysregulation is associated with several diseases, including cancer and autoimmune disorders. The fluoro-substituted aromatic moiety is particularly effective at interacting with the active sites of these enzymes, thereby inhibiting their activity. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects on key proteases such as matrix metalloproteinases (MMPs), which are involved in tissue degradation and invasion.
The synthesis of 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule typically requires specialized techniques such as halogen exchange or direct fluorination methods. These synthetic strategies must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The propenyloxy carbonylamino group further complicates the synthesis but also provides additional functional handles for further derivatization, making it a versatile intermediate.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid with remarkable accuracy before conducting expensive wet-lab experiments. Molecular docking studies have revealed that this compound can bind effectively to the active sites of various proteases and kinases, suggesting its potential as a lead compound for drug development. These computational predictions have guided experimental efforts and have accelerated the discovery process significantly.
The pharmacokinetic properties of this compound are also under investigation. Fluorinated compounds are known to exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. Studies have shown that derivatives of this compound can cross the blood-brain barrier more efficiently than non-fluorinated analogs, which could be beneficial for treating central nervous system disorders. Additionally, the ester group can be hydrolyzed into an amine under physiological conditions, potentially allowing for prodrug strategies that enhance delivery and absorption.
In conclusion, 4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid (CAS No. 2680858-74-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing more complex molecules with potential therapeutic applications. The combination of computational studies and experimental validation continues to uncover new possibilities for this compound in drug discovery and development.
2680858-74-4 (4,4-difluoro-3-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)